Cas no 122885-31-8 (4,5-Heptadienoic acid,2-amino-, methyl ester)

• Product Name: 4,5-Heptadienoic acid,2-amino-, methyl ester
• CAS No: 122885-31-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 104383
• Update Time: 2024-01-24

4,5-Heptadienoic acid,2-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Heptadienoic acid,2-amino-, methyl ester
• 4,5-Heptadienoic acid, 2-amino-, methyl ester

• Inchi： 1S/C8H13NO2/c1-3-4-5-6-7(9)8(10)11-2/h3,5,7H,6,9H2,1-2H3
• InChI Key： XBEDFIVDRUOHBI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)CC=C=CC

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2